3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide

• IUPAC Name: 2,3-dihydro-1,4-benzoxazine-4-sulfonamide
• InChI: InChI=1S/C8H10N2O3S/c9-14(11,12)10-5-6-13-8-4-2-1-3-7(8)10/h1-4H,5-6H2,(H2,9,11,12)
• InChI Key: YTBIIFDDDLLFGM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2N1S(=O)(=O)N
• Molecular Formula: C8H10N2O3S
• DSSTOX Substance ID: DTXSID601258933
• Molecular Weight: 214.24 g/mol
• CAS RN: 1235441-42-5

Description

“3,4-dihydro-2H-1,4-benzoxazine-4-sulfonamide” is a derivative of 3,4-dihydro-2H-1,4-benzoxazine, a benzoxazine. Benzoxazines are heterocyclic compounds that have been studied for their pesticidal and pharmacological activities.

Synthesis Analysis

The synthesis of 3,4-dihydro-2H-1,4-benzoxazines often involves the annulation of a 1,4-benzoxazine ring to an arene scaffold. An efficient synthesis of 3,4-dihydro-1,4-benzoxazine derivatives proceeds via Lewis acid-catalyzed S N 2-type ring opening of activated aziridines with 2-halophenols followed by Cu(I)-catalyzed intramolecular C-N cyclization.

Scientific Research Applications

Green Chemistry in Synthesis

A study by Albanese et al. (2003) outlines an environmentally friendly synthesis method for 2-substituted 3,4-dihydro-2H-1,4-benzoxazines. This method employs phase transfer catalysis conditions and demonstrates a sequential synthesis approach, highlighting its environmental benefits (Albanese et al., 2003).

Application in Fuel Cells

Yao et al. (2014) synthesized a novel sulfonic acid-containing benzoxazine monomer, which was used to create membranes for direct methanol fuel cells. This study emphasizes the application of these compounds in energy conversion technologies (Yao et al., 2014).

Anti-Tubercular Properties

Karunanidhi et al. (2016) investigated the anti-tubercular activity of 3,4-dihydro-2H-1,4-benzoxazine derivatives against Mycobacterium tuberculosis. This research highlights the potential medicinal applications of these compounds (Karunanidhi et al., 2016).

Other Practical Applications

A chapter by Wattanathana et al. (2017) discusses the uses of 3,4-dihydro-2H-1,4-benzoxazines beyond their role as monomers for polybenzoxazines. They explore applications such as luminescent materials and ligands for cations, demonstrating the versatility of these compounds (Wattanathana et al., 2017).

Antimicrobial Activity

Konda et al. (2015) synthesized a series of benzoxazine-6-sulfonamide derivatives and evaluated their antimicrobial activities. Their research provides insight into the potential use of these compounds in fighting microbial infections (Konda et al., 2015).